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Compound of Interest

6-Chloroimidazo[1,2-b]pyridazine-
Compound Name:
3-carbonitrile

Cat. No.: B570510

An In-depth Technical Guide on the Physical Properties of 6-Chloroimidazo[1,2-b]pyridazine-
3-carbonitrile

Introduction

6-Chloroimidazo[1,2-b]pyridazine-3-carbonitrile is a heterocyclic organic compound with
potential applications in medicinal chemistry and drug discovery. Its rigid bicyclic structure,
derived from the imidazo[1,2-b]pyridazine core, makes it an attractive scaffold for the
development of novel therapeutic agents. A thorough understanding of its physical properties is
fundamental for its synthesis, purification, formulation, and further investigation into its
biological activities. This guide provides a detailed overview of the known physical
characteristics of this compound and the standard experimental methodologies used for their
determination.

Physical Properties

The physical properties of 6-Chloroimidazo[1,2-b]pyridazine-3-carbonitrile are summarized
in the table below. These properties are crucial for handling, storage, and application in a
research setting.
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Property Value Source(s)
Molecular Formula C7H3CINa4 [1112][3]
Molecular Weight 178.58 g/mol [11[2][3]
Appearance Solid [4]

Not specified in literature;
Melting Point requires experimental

determination.

Not specified in literature;
requires experimental
determination. A related
Solubility compound, 6-chloro-3-nitro-2-
[(phenylsulfonyl)methyllimidaz
0[1,2-b]pyridazine, has shown

poor solubility in culture media.

[5]

Experimental Protocols

Accurate determination of the physical properties of 6-Chloroimidazo[1,2-b]pyridazine-3-
carbonitrile is essential for its characterization and use in further research. The following are
standard experimental protocols for measuring key physical parameters.

Melting Point Determination

The melting point is a critical indicator of a compound's purity.[6] Pure crystalline solids typically
exhibit a sharp melting point range of 0.5-1.0°C, while impurities tend to lower and broaden the
melting range.[6]

Apparatus:
e Melting point apparatus (e.g., Mel-Temp or Thiele tube)[6]

o Capillary tubes (sealed at one end)[6][7]
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e Thermometer[6]

e Mortar and pestle

Procedure:

Sample Preparation: A small amount of the compound is finely powdered using a mortar and
pestle.[6][8] The fine powder is then packed into a capillary tube to a height of 1-2 mm.[7][8]

o Apparatus Setup: The capillary tube is placed in the heating block of the melting point
apparatus, adjacent to the thermometer bulb.[6]

e Heating: The sample is heated gradually, with the heating rate slowed to approximately 1-
2°C per minute as the temperature approaches the expected melting point.[6]

o Observation and Recording: The temperature at which the first drop of liquid appears (T1)
and the temperature at which the entire solid has melted (T2) are recorded.[8][9] The melting
point is reported as the range T1 - Ta.

Solubility Determination

Solubility is a key physicochemical property that influences a compound's behavior in various
solvents and biological systems.

Apparatus:

e Test tubes

e Vortex mixer or shaker
e Analytical balance

e A selection of solvents (e.g., water, ethanol, dimethyl sulfoxide (DMSO), 5% HCI, 5%
NaHCOs)[10][11]

Procedure:
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o Sample Preparation: A precise amount of the compound (e.g., 25 mg) is weighed and placed
into a test tube.[10][12]

» Solvent Addition: A measured volume of the chosen solvent (e.g., 0.75 mL) is added to the
test tube in small portions.[10]

e Mixing: The test tube is vigorously shaken or vortexed after each addition of solvent to
facilitate dissolution.[10]

e Observation: The solubility is observed and recorded. If the compound dissolves completely,
it is considered soluble in that solvent under the specified conditions.

o Systematic Testing: This process is repeated with a range of solvents of varying polarity and
pH to build a comprehensive solubility profile.[12] For drug discovery purposes, both
thermodynamic and kinetic solubility assays can be performed.[13]

Workflow for Physical Property Determination

The following diagram illustrates a logical workflow for the characterization of a novel chemical
compound like 6-Chloroimidazo[1,2-b]pyridazine-3-carbonitrile.

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://uomustansiriyah.edu.iq/media/lectures/4/4_2017_09_27!11_59_03_AM.pdf
https://www1.udel.edu/chem/CHEM322/Handouts/unknowns_lab_handout.pdf
https://uomustansiriyah.edu.iq/media/lectures/4/4_2017_09_27!11_59_03_AM.pdf
https://uomustansiriyah.edu.iq/media/lectures/4/4_2017_09_27!11_59_03_AM.pdf
https://www1.udel.edu/chem/CHEM322/Handouts/unknowns_lab_handout.pdf
https://www.researchgate.net/publication/221924417_Experimental_and_Computational_Methods_Pertaining_to_Drug_Solubility
https://www.benchchem.com/product/b570510?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b570510?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Workflow for Physical Property Determination

Compound Synthesis & Purification

Synthesis of
6-Chloroimidazo[1,2-b]pyridazine-3-carbonitrile

:

Purification
(e.g., Crystallization, Chromatography)

Physical Progerty Characterization

Visual Inspection
(Appearance, Color)

Melting Point Solubility Spectroscopic Analysis
Determination Screening (NMR, IR, MS)

$ & Repefting

Compile Data in Tables

Generate Technical Report

Click to download full resolution via product page

Caption: A flowchart illustrating the general process for determining the physical properties of a
synthesized chemical compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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